Cas no 19415-48-6 (3-Fluoro-4-propoxybenzaldehyde)

• Product Name: 3-Fluoro-4-propoxybenzaldehyde
• CAS No: 19415-48-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD06247716
• CID: 2142363
• PubChem ID: 57431926
• Update Time: 2025-05-28

3-Fluoro-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-propoxybenzaldehyde
• 3-Fluoro-4-n-propoxybenzaldehyde
• JUJONVSVSLGOEE-UHFFFAOYSA-N
• Benzaldehyde, 3-fluoro-4-propoxy-
• 3-Fluoro-4-propoxybenzaldehyde

• MDL： MFCD06247716
• Inchi： 1S/C10H11FO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6-7H,2,5H2,1H3
• InChI Key： JUJONVSVSLGOEE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1OCCC

Computed Properties

• Exact Mass: 182.074
• Monoisotopic Mass: 182.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Fluoro-4-propoxybenzaldehyde

Comprehensive Overview of 3-Fluoro-4-propoxybenzaldehyde (CAS No. 19415-48-6): Properties, Applications, and Industry Insights

3-Fluoro-4-propoxybenzaldehyde (CAS No. 19415-48-6) is a specialized organic compound belonging to the class of fluorinated benzaldehyde derivatives. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features, including a fluoro substituent and a propoxy side chain. Its molecular formula is C₁₀H₁₁FO₂, with a molecular weight of 182.19 g/mol. The presence of both electron-withdrawing (fluoro) and electron-donating (propoxy) groups makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated aromatic aldehydes like 3-Fluoro-4-propoxybenzaldehyde has surged, driven by their applications in drug discovery and functional materials. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and ligands in medicinal chemistry. The compound’s meta-fluoro and para-propoxy substitution pattern offers steric and electronic advantages in molecular design, enabling precise modulation of biological activity.

From a synthetic perspective, 3-Fluoro-4-propoxybenzaldehyde is typically prepared through multi-step organic reactions, including etherification and Vilsmeier-Haack formylation. Its purity and stability are critical for downstream applications, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for quality control. The compound’s melting point (reported between 45–50°C) and solubility in organic solvents like ethanol and dichloromethane further enhance its utility in laboratory settings.

One of the trending topics in the chemical industry is the exploration of sustainable synthesis methods for fluorinated compounds. 3-Fluoro-4-propoxybenzaldehyde aligns with this trend, as researchers investigate catalytic fluorination and green chemistry approaches to reduce environmental impact. Questions like "How to optimize the yield of fluorobenzaldehyde derivatives?" or "What are the alternatives to traditional halogenation methods?" are frequently searched, reflecting the compound’s relevance in modern synthetic challenges.

Beyond pharmaceuticals, 3-Fluoro-4-propoxybenzaldehyde finds niche applications in liquid crystal materials and organic electronics. Its ability to influence mesophase behavior in display technologies has been studied, with potential implications for next-generation flexible screens and optoelectronic devices. This interdisciplinary appeal makes it a subject of interest in both academic and industrial R&D.

For suppliers and manufacturers, ensuring consistent batch-to-batch reproducibility of CAS No. 19415-48-6 is paramount. Regulatory compliance, including REACH and GMP standards, further underscores the need for rigorous documentation and testing protocols. Frequently asked questions such as "Where to source high-purity 3-Fluoro-4-propoxybenzaldehyde?" or "What are the storage conditions for fluorinated aldehydes?" highlight practical considerations for end-users.

In conclusion, 3-Fluoro-4-propoxybenzaldehyde exemplifies the intersection of structural innovation and applied chemistry. Its dual functionality as a pharmaceutical intermediate and material science component positions it as a valuable asset in advancing technology and health sciences. As research continues to uncover new applications, this compound will likely remain a focal point in the evolving landscape of fine chemicals.